![molecular formula C20H22Cl3N3O2 B4267187 2-[4-(2-ethoxyphenyl)-1-piperazinyl]-N-(2,4,5-trichlorophenyl)acetamide](/img/structure/B4267187.png)
2-[4-(2-ethoxyphenyl)-1-piperazinyl]-N-(2,4,5-trichlorophenyl)acetamide
Overview
Description
2-[4-(2-ethoxyphenyl)-1-piperazinyl]-N-(2,4,5-trichlorophenyl)acetamide, also known as ETPA, is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.
Mechanism of Action
2-[4-(2-ethoxyphenyl)-1-piperazinyl]-N-(2,4,5-trichlorophenyl)acetamide works by inhibiting the activity of certain enzymes and proteins in the body, which can lead to the death of cancer cells or the prevention of bacterial and fungal growth. It has also been shown to have an effect on the central nervous system, affecting the levels of certain neurotransmitters in the brain.
Biochemical and Physiological Effects
2-[4-(2-ethoxyphenyl)-1-piperazinyl]-N-(2,4,5-trichlorophenyl)acetamide has been shown to have a variety of biochemical and physiological effects, including reducing the growth of cancer cells, inhibiting the growth of bacteria and fungi, and affecting the levels of neurotransmitters in the brain. It has also been shown to have anti-inflammatory properties, which may be useful in the treatment of certain diseases.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-[4-(2-ethoxyphenyl)-1-piperazinyl]-N-(2,4,5-trichlorophenyl)acetamide in lab experiments is its potent activity against cancer cells, bacteria, and fungi. However, one limitation is that it can be toxic to healthy cells at high concentrations, which can limit its use in certain applications.
Future Directions
There are many potential future directions for the study of 2-[4-(2-ethoxyphenyl)-1-piperazinyl]-N-(2,4,5-trichlorophenyl)acetamide. One area of research could be the development of new drugs based on 2-[4-(2-ethoxyphenyl)-1-piperazinyl]-N-(2,4,5-trichlorophenyl)acetamide's chemical structure and mechanism of action. Another area of research could be the investigation of 2-[4-(2-ethoxyphenyl)-1-piperazinyl]-N-(2,4,5-trichlorophenyl)acetamide's effects on other diseases and disorders, such as Parkinson's disease and depression. Additionally, further research could be conducted to explore the potential use of 2-[4-(2-ethoxyphenyl)-1-piperazinyl]-N-(2,4,5-trichlorophenyl)acetamide in combination with other drugs to enhance its therapeutic effects.
Scientific Research Applications
2-[4-(2-ethoxyphenyl)-1-piperazinyl]-N-(2,4,5-trichlorophenyl)acetamide has been studied extensively for its potential applications in various fields of scientific research. It has been shown to have antibacterial, antifungal, and anticancer properties, making it a promising candidate for the development of new drugs. 2-[4-(2-ethoxyphenyl)-1-piperazinyl]-N-(2,4,5-trichlorophenyl)acetamide has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and schizophrenia.
properties
IUPAC Name |
2-[4-(2-ethoxyphenyl)piperazin-1-yl]-N-(2,4,5-trichlorophenyl)acetamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22Cl3N3O2/c1-2-28-19-6-4-3-5-18(19)26-9-7-25(8-10-26)13-20(27)24-17-12-15(22)14(21)11-16(17)23/h3-6,11-12H,2,7-10,13H2,1H3,(H,24,27) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YONCXMVGCRLLGN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1N2CCN(CC2)CC(=O)NC3=CC(=C(C=C3Cl)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22Cl3N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
442.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[4-(2-ethoxyphenyl)piperazin-1-yl]-N-(2,4,5-trichlorophenyl)acetamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(4-ethoxyphenyl)-2-({4-ethyl-5-[2-(5-methyl-3-nitro-1H-pyrazol-1-yl)ethyl]-4H-1,2,4-triazol-3-yl}thio)acetamide](/img/structure/B4267106.png)
![2-{[5-(4-bromo-2-thienyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}-N-(4-ethoxyphenyl)acetamide](/img/structure/B4267113.png)
![5-[2-(4-chlorophenyl)-4-quinolinyl]-4-ethyl-4H-1,2,4-triazole-3-thiol](/img/structure/B4267120.png)
![2-{4-methoxy-3-[(4-methoxyphenoxy)methyl]phenyl}-9-(2-thienyl)-7-(trifluoromethyl)-2,3-dihydropyrido[3',2':4,5]thieno[3,2-d]pyrimidin-4(1H)-one](/img/structure/B4267138.png)
![2-[(5-{[3,5-bis(difluoromethyl)-1H-pyrazol-1-yl]methyl}-4-ethyl-4H-1,2,4-triazol-3-yl)thio]-N-(2,4-dichlorophenyl)acetamide](/img/structure/B4267160.png)
![2-({5-[2-(4-chlorophenyl)cyclopropyl]-4-ethyl-4H-1,2,4-triazol-3-yl}thio)-N-(2,4-dichlorophenyl)acetamide](/img/structure/B4267168.png)
![2-{[5-(4-bromo-2-thienyl)-4-ethyl-4H-1,2,4-triazol-3-yl]thio}-N-(4-chloro-3-nitrophenyl)acetamide](/img/structure/B4267176.png)
![ethyl 4-(4-butylphenyl)-2-{[4-(4-chloro-2-methylphenoxy)butanoyl]amino}-3-thiophenecarboxylate](/img/structure/B4267194.png)
![4-(4-chloro-2-methylphenoxy)-N-[5-(2-thienyl)-1,3,4-thiadiazol-2-yl]butanamide](/img/structure/B4267212.png)
